2-(2,4-dichlorophenoxy)-N-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]acetamide
• InChI: InChI=1S/C21H20Cl2N2O3/c1-12-3-4-14-9-15(21(27)25-20(14)13(12)2)7-8-24-19(26)11-28-18-6-5-16(22)10-17(18)23/h3-6,9-10H,7-8,11H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: HVAVACBYWUNCHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C=C(C(=O)N2)CCNC(=O)COC3=C(C=C(C=C3)Cl)Cl)C
• Molecular Formula: C21H20Cl2N2O3
• Molecular Weight: 419.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]acetamide is a useful research compound. Its molecular formula is C21H20Cl2N2O3 and its molecular weight is 419.3. The purity is usually 95%.
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Scientific Research Applications

Environmental Impact and Toxicology

• Global Trends and Studies on Herbicide Toxicity : Research on 2,4-dichlorophenoxyacetic acid (2,4-D), a herbicide structurally related to the given compound, highlights the rapid advancement in understanding its toxicology and mutagenicity. Studies have focused on occupational risks, neurotoxicity, resistance to herbicides, effects on non-target species, and molecular imprinting, suggesting a comprehensive analysis of environmental and health impacts (Zuanazzi, Ghisi, & Oliveira, 2020).

• Chlorophenols in Waste Incineration : Chlorophenols (CPs), which include compounds like the one , have been identified as precursors to dioxins in municipal solid waste incineration. This review provides insights into the pathways of CP generation and their role in forming more toxic byproducts, emphasizing the need for managing these compounds in industrial processes (Peng et al., 2016).

Biodegradation and Microbial Remediation

• Microbial Degradation of Herbicides : Studies on 2,4-D have revealed the crucial role of microorganisms in degrading herbicides based on this compound. The focus on microbial remediation provides a pathway for reducing environmental pollution caused by such chemicals, highlighting the potential for scientific research in developing bioremediation strategies (Magnoli et al., 2020).

Mechanisms of Action and Health Effects

• Toxicity and Exposure Impact : Research on the impact of 2,4-D on human health and ecosystems has shown that exposure, even at low concentrations, can have significant effects on non-target organisms. This suggests the importance of understanding the mechanisms through which such compounds exert their toxic effects and the need for regulations to protect human and environmental health (Islam et al., 2017).